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Compound of Interest

Compound Name: Pkm2-IN-1

Cat. No.: B608923 Get Quote

For researchers and scientists in the dynamic field of drug development, ensuring laboratory

safety and proper chemical handling is paramount. This document provides essential, step-by-

step guidance for the proper disposal of Pkm2-IN-1, a pyruvate kinase M2 (PKM2) inhibitor.

Adherence to these procedures is critical for protecting laboratory personnel and the

environment.

Core Principles of Chemical Waste Management
The disposal of Pkm2-IN-1, like other potent kinase inhibitors, must be approached with a clear

understanding of its potential hazards. While a specific Safety Data Sheet (SDS) detailing

disposal was not found, its cytotoxic properties necessitate handling it as a hazardous

chemical.[1] The following procedures are based on established guidelines for laboratory

chemical waste disposal.[2][3][4][5][6]

Waste Minimization: The first step in responsible chemical management is to minimize waste

generation. This can be achieved by:

Ordering only the necessary quantities of Pkm2-IN-1 for your experiments.

Maintaining a clear inventory of the chemical in your laboratory.

Exploring possibilities of sharing surplus chemicals with other research groups.
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Reducing the scale of experiments whenever feasible to decrease the volume of waste

produced.[3]

Pkm2-IN-1: Key Data
A summary of the available quantitative data for Pkm2-IN-1 is presented below for easy

reference.

Property Value Reference

Chemical Formula C₁₈H₁₉NO₂S₂ [1]

Molecular Weight 345.5 g/mol [1]

IC₅₀ (PKM2) 2.95 µM [1][7]

IC₅₀ (HCT116 cells) 0.18 µM [1]

IC₅₀ (HeLa cells) 0.29 µM [1]

Solubility Soluble in DMSO [8][9]

Storage (Powder) -20°C for up to 3 years [8]

Storage (Solution) -20°C for up to 6 months [8]

Storage Class 11 - Combustible Solids [10]

Step-by-Step Disposal Protocol for Pkm2-IN-1
This protocol outlines the essential steps for the safe disposal of Pkm2-IN-1 waste, including

pure compound, solutions, and contaminated materials.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant

gloves, when handling Pkm2-IN-1 and its waste.

2. Waste Segregation and Collection:

Solid Waste:
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Collect unused or expired Pkm2-IN-1 powder in its original container or a clearly labeled,

sealed, and compatible waste container.

Contaminated consumables such as pipette tips, tubes, and gloves should be collected in

a designated, sealed plastic bag or container labeled as "Hazardous Chemical Waste" and

"Pkm2-IN-1 Contaminated Material."

Liquid Waste:

Collect solutions containing Pkm2-IN-1 (e.g., in DMSO) in a dedicated, leak-proof, and

clearly labeled hazardous waste container.

Ensure the container material is compatible with the solvent used (e.g., a polyethylene

container for DMSO solutions).

Do not mix Pkm2-IN-1 waste with other incompatible chemical waste streams. For

instance, avoid mixing with strong acids, bases, or oxidizing agents.[4]

Drain disposal is strictly prohibited for hazardous chemicals like Pkm2-IN-1.[3][5]

3. Labeling of Waste Containers:

All waste containers must be clearly and accurately labeled. The label should include:

The words "Hazardous Waste."

The full chemical name: "Pkm2-IN-1."

The solvent used (e.g., "in DMSO").

The approximate concentration and quantity of the waste.

The date the waste was first added to the container.

The name of the principal investigator and the laboratory contact information.

4. Storage of Chemical Waste:
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Store Pkm2-IN-1 waste in a designated and secure "Satellite Accumulation Area" within the

laboratory, at or near the point of generation.[3][4]

Ensure waste containers are kept tightly sealed except when adding waste.[3][6]

Regularly inspect the storage area and containers for any signs of leakage or degradation.[4]

5. Disposal and Removal:

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and disposal of the Pkm2-IN-1 waste.

Follow all institutional procedures for waste pickup requests.

Do not attempt to dispose of the chemical waste through regular trash or down the sanitary

sewer.[2][5]

Empty Containers:

A container that held Pkm2-IN-1 is considered "empty" if all waste has been removed by

standard practices.[6]

If the container held acutely hazardous waste, it may require triple rinsing with a suitable

solvent. The rinsate must be collected and disposed of as hazardous waste.[6]

Once properly decontaminated, remove or deface the original labels before disposing of the

container in the normal trash, as per institutional guidelines.[6]

Visualizing the Disposal Workflow
The following diagram illustrates the logical flow of the proper disposal procedures for Pkm2-
IN-1.
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Caption: Workflow for the safe disposal of Pkm2-IN-1 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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